Cas no 2171292-40-1 ((1r,4r)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclohexane-1-carboxylic acid)

• Product Name: (1r,4r)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclohexane-1-carboxylic acid
• CAS No: 2171292-40-1
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 5564079
• PubChem ID: 165735344
• Update Time: 2025-08-05

(1r,4r)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]cyclohexane-1-carboxylic acid
• 2171300-21-1
• 2171705-09-0
• EN300-1473433
• (1s,4s)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]cyclohexane-1-carboxylic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]cyclohexane-1-carboxylic acid
• EN300-1473588
• EN300-1473289
• 2171292-40-1
• (1r,4r)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclohexane-1-carboxylic acid

• Inchi： 1S/C28H30N2O5/c1-2-3-12-25(26(31)29-19-15-13-18(14-16-19)27(32)33)30-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24-25H,12-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： CITIGMUMVXKLDY-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)NC(C(CC#CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (1r,4r)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidocyclohexane-1-carboxylic acid

(1R,4R)-4-(2-{(9H-Fluoren-9-yl)methoxycarbonylamino}hex-4-ynamido)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound (1R,4R)-4-(2-{(9H-fluoren-9-yl)methoxycarbonylamino}hex-4-ynamido)cyclohexane-1-carboxylic acid, with CAS Registry Number 2171292-40-1, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is notable for its intricate structure, which includes a cyclohexane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an alkyne moiety. These structural features make it a valuable tool in various chemical and biological applications.

The synthesis of this compound involves a series of highly controlled reactions, including alkyne chemistry and peptide coupling. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, highlights its potential use in the construction of bioactive molecules. Recent studies have demonstrated that this compound can serve as a versatile building block for the creation of macrocyclic compounds and bioconjugates, which are critical in drug delivery systems and diagnostic agents.

One of the most intriguing aspects of this compound is its ability to participate in click chemistry reactions. The terminal alkyne moiety allows for efficient copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, enabling the formation of stable triazole linkages. This property has been exploited in the development of novel materials with tailored functionalities, such as stimuli-responsive polymers and self-healing materials. Furthermore, the stereochemistry at the (1R,4R) configuration plays a crucial role in determining the compound's reactivity and selectivity in these reactions.

In terms of biological applications, this compound has shown promise as a precursor for peptide-based vaccines and immunotherapeutic agents. The Fmoc group not only protects the amine functionality during synthesis but also serves as a handle for subsequent modifications. Recent research has focused on its use in the synthesis of cyclic peptides with enhanced stability and bioavailability. These peptides have demonstrated potent activity against various pathogens, making them strong candidates for further preclinical testing.

The structural complexity of (1R,4R)-4-(2-{(9H-fluoren-9-yl)methoxycarbonylamino}hex-4-ynamido)cyclohexane-1-carboxylic acid also makes it an ideal substrate for studying stereochemical outcomes in organic reactions. For instance, its use in asymmetric catalysis has provided valuable insights into the relationship between molecular architecture and enantioselectivity. This understanding is crucial for the design of more efficient catalysts and enantioselective processes.

From a synthetic perspective, the preparation of this compound involves multiple steps that require precise control over reaction conditions. The initial synthesis begins with the preparation of the Fmoc derivative, followed by coupling reactions to introduce the alkyne moiety. The stereochemistry at both chiral centers is carefully controlled to ensure high enantiomeric excess (ee). Recent advancements in asymmetric induction techniques have further enhanced the efficiency and scalability of these processes.

In conclusion, (1R,4R)-4-(2-{(9H-fluoren-9-yl)methoxycarbonylamino}hex-4-ynamido)cyclohexane-1-carboxylic acid stands out as a multifaceted molecule with applications spanning organic synthesis, materials science, and biomedicine. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an essential compound in contemporary chemical research.